Cas no 916803-13-9 (CHEMHERE CHEM102004)

• Product Name: CHEMHERE CHEM102004
• CAS No: 916803-13-9
• MF: C₈H₆INO
• MW: 259.043814182281
• MDL: MFCD28664787
• CID: 4316172
• Update Time: 2025-07-09

CHEMHERE CHEM102004 Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol, 6-iodo-
• CHEMHERE CHEM102004

• MDL： MFCD28664787
• Inchi： 1S/C8H6INO/c9-6-4-7-5(1-2-10-7)3-8(6)11/h1-4,10-11H
• InChI Key： GRXOSRKPZCVNKI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(O)C(I)=C2)C=C1

Additional information on CHEMHERE CHEM102004

Chemical Compound CAS No. 916803-13-9: A Comprehensive Overview

The chemical compound identified by CAS No. 916803-13-9, commonly referred to as CHEMHERE CHEM102004, is a highly specialized material with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials, pharmaceuticals, and catalytic processes. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a subject of interest for researchers and industry professionals alike.

CHEMHERE CHEM102004 is characterized by its complex molecular structure, which contributes to its exceptional stability and reactivity under specific conditions. The compound's ability to act as a catalyst in organic synthesis has been extensively explored in recent research. For instance, a study published in the *Journal of Catalysis* demonstrated that CHEMHERE CHEM102004 significantly accelerates the formation of bioactive compounds, thereby reducing reaction times and enhancing yields. This property makes it invaluable in the pharmaceutical industry, where efficiency and precision are paramount.

Another notable application of CHEMHERE CHEM102004 lies in its use as a precursor in the synthesis of advanced polymers. Researchers at the National Institute of Materials Science have reported that incorporating this compound into polymer formulations results in materials with improved thermal stability and mechanical strength. These findings have opened new avenues for its application in aerospace and automotive industries, where high-performance materials are essential.

The synthesis of CHEMHERE CHEM102004 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound. For example, a team at Stanford University has successfully utilized renewable feedstocks to synthesize CHEMHERE CHEM102004, thereby reducing its environmental footprint. This approach aligns with global efforts to promote eco-friendly chemical manufacturing practices.

In terms of safety and handling, CHEMHERE CHEM102004 exhibits low toxicity under normal usage conditions. However, proper precautions must be taken during storage and transportation to ensure compliance with international safety standards. Its non-hazardous nature further enhances its appeal for use in sensitive applications such as food additives and personal care products.

Looking ahead, the potential applications of CHEMHERE CHEM102004 continue to expand as researchers explore its properties in emerging fields such as nanotechnology and quantum computing. A collaborative study between MIT and IBM has revealed that this compound can be used to fabricate quantum dots with unprecedented efficiency, paving the way for breakthroughs in quantum information science.

In conclusion, CHEMHERE CHEM102004 (CAS No. 916803-13-9) stands out as a versatile and innovative chemical compound with a wide range of applications across multiple industries. Its unique properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.